Cas no 22744-50-9 (4-(2-Oxo-propyl)-benzoic Acid methyl ester)

• Product Name: 4-(2-Oxo-propyl)-benzoic Acid methyl ester
• CAS No: 22744-50-9
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD11858308
• CID: 829522
• PubChem ID: 11137970
• Update Time: 2025-10-05

4-(2-Oxo-propyl)-benzoic Acid methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-oxopropyl)benzoate
• (4-Methoxycarbonyl)phenylaceton
• 1-(4-carbomethoxyphenyl)-2-propanone
• 1-(4-carbomethoxyphenyl)-propan-2-one
• 4-(2-oxopropyl)benzoic acid methyl ester
• 4-(2-OXO-PROPYL)-BENZOIC ACID METHYL ESTER
• 4-carbomethoxyphenylacetone
• Benzoic acid, 4-(2-oxopropyl)-, methyl ester
• CTK0J6133
• KB-54198
• methyl 4-(2-oxopropyl)-benzoate
• SureCN7151482
• 4-(2-Oxo-propyl)-benzoic Acid methyl ester

• MDL： MFCD11858308
• Inchi： 1S/C11H12O3/c1-8(12)7-9-3-5-10(6-4-9)11(13)14-2/h3-6H,7H2,1-2H3
• InChI Key： MMLNFWPLMKLQFK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)CC(C)=O)=O

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37